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Compound of Interest

Compound Name: Pinostrobin

Cat. No.: B192119 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. Adherence to proper chemical handling and disposal protocols is a

critical component of this responsibility. This guide provides essential, step-by-step logistical

information for the safe disposal of Pinostrobin, a flavonoid with diverse biological activities.

Following these procedures will help you mitigate risks and ensure compliance with safety

regulations.

Hazard Profile of Pinostrobin
Before handling Pinostrobin, it is crucial to be aware of its potential hazards. According to

safety data sheets, Pinostrobin presents the following risks:

Causes skin and serious eye irritation[1][2][3].

May cause respiratory irritation[1][2][3].

Harmful if swallowed[4].

Very toxic to aquatic life with long-lasting effects[4].

Personal Protective Equipment (PPE)
To ensure personal safety, the following Personal Protective Equipment (PPE) should be worn

when handling Pinostrobin:
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PPE Item Specification

Eye Protection

Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US)

standards[1][2].

Hand Protection

Chemical impermeable gloves. Gloves must be

inspected prior to use and disposed of in

accordance with good laboratory practices[1][2].

Body Protection
Impervious clothing or a lab coat to prevent skin

contact[2][4].

Respiratory Protection

Use only in a well-ventilated area. If exposure

limits are exceeded or irritation is experienced, a

full-face respirator should be used[1][3].

Step-by-Step Disposal Procedure for Pinostrobin
The proper disposal of Pinostrobin waste is essential to prevent environmental contamination

and ensure regulatory compliance. Do not discharge Pinostrobin or its containers into sewer

systems or the environment[1][4].

Waste Collection:

Collect waste Pinostrobin, including any contaminated materials from spills, in a suitable

and clearly labeled, closed container[1][2].

For spills, prevent further leakage if safe to do so. Sweep up solid material, avoiding dust

formation, and place it in the designated waste container[2]. Use non-sparking tools and

remove all sources of ignition[1].

Waste Disposal Method:

The recommended method for disposal is through a licensed chemical destruction plant or

by controlled incineration with flue gas scrubbing[1].

All disposal activities must be conducted in accordance with applicable country, federal,

state, and local laws and regulations[1][4][5].
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Contaminated Packaging Disposal:

Empty containers should be triple-rinsed (or equivalent)[1].

The rinsate from the initial rinse should be collected and disposed of as chemical waste.

After thorough rinsing, the packaging can be punctured to render it unusable for other

purposes[1].

Cleaned and punctured containers can then be offered for recycling, reconditioning, or

disposed of in a sanitary landfill as permitted by local regulations[1].

Pinostrobin Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Pinostrobin and its containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b192119?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/pinostrobin.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063775359304000000014673016900085906787/P337538_MSDS.pdf
https://www.echemi.com/produce/pr2304256477-pinostrobin.html
https://dcchemicals.com/msds/MSDS_DC32287.html
https://file.medchemexpress.com/batch_PDF/HY-N2127/Pinostrobin-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b192119#pinostrobin-proper-disposal-procedures
https://www.benchchem.com/product/b192119#pinostrobin-proper-disposal-procedures
https://www.benchchem.com/product/b192119#pinostrobin-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b192119?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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